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Compound of Interest

Compound Name: 1,3-Dibromo-1,3-dichloroacetone

Cat. No.: B15073203

This guide provides an in-depth overview of the stability and storage conditions for 1,3-
dibromoacetone and 1,3-dichloroacetone. While the specific compound 1,3-dibromo-1,3-
dichloroacetone is a known disinfection byproduct, detailed public data on its stability and
storage is scarce. Therefore, this document focuses on its closely related and commercially
available analogues, providing critical information for researchers, scientists, and professionals
in drug development.

Physicochemical Properties

The following tables summarize the key physicochemical properties of 1,3-dibromoacetone and
1,3-dichloroacetone.

Table 1: Physicochemical Properties of 1,3-Dibromoacetone
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Property Value
CAS Number 816-39-7
Molecular Formula C3H4Br20

Molecular Weight 215.87 g/mol [1]

Appearance White to yellow crystals or fused solid[1]
Melting Point 29-30 °C[1]

Boiling Point 97-98 °C @ 21 mmHg[1]

Solubility Soluble in acetone, chloroform,

dichloromethane, and methanol.[2][3]

Table 2: Physicochemical Properties of 1,3-Dichloroacetone

Property Value
CAS Number 534-07-6
Molecular Formula Cs3HaCl20

Molecular Weight 126.97 g/mol [4]
Appearance White to pale brown crystals
Melting Point 39-41 °C[4]

Boiling Point 173 °C[4]

Density 1.383 g/mL at 25 °C[4]

Vapor Pressure

<0.1 mmHg at 20 °C[4]

Solubility

Soluble in water (27.9 g/L at 20°C), alcohol, and
ether.[5][6]

Stability Profile
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Both 1,3-dibromoacetone and 1,3-dichloroacetone are reactive compounds, and their stability
is influenced by several factors.

o General Stability: 1,3-Dichloroacetone is generally stable under normal temperatures and
pressures.[7] However, for products where a retest or expiration date is not provided on the
Certificate of Analysis, there may not be sufficient stability data to define a shelf life.[4][5]

o Sensitivity to Moisture: Both compounds are sensitive to moisture.[1][7] Halogenated
ketones can be hygroscopic, and exposure to water can lead to hydration and potential
degradation.

e Incompatible Materials: These compounds are incompatible with strong oxidizing agents,
strong bases, and reducing agents.[7] Contact with these materials should be avoided to
prevent vigorous reactions and decomposition.

e Hazardous Decomposition Products: Upon decomposition, typically through heat or reaction
with incompatible materials, these compounds can release hazardous substances such as
carbon monoxide, carbon dioxide, and hydrogen halides (hydrogen bromide or hydrogen
chloride).[7]

A likely degradation pathway for a-halo ketones involves the elimination of hydrogen halide to
form a,B-unsaturated ketones, especially in the presence of a base.

Recommended Storage Conditions

To ensure the stability and integrity of 1,3-dibromoacetone and 1,3-dichloroacetone, the
following storage conditions are recommended.

Table 3: Recommended Storage Conditions
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Condition Recommendation Rationale
Store in a refrigerator (2-8°C). To minimize decomposition
Temperature L .
[4] and maintain stability.
Store under an inert To protect from air and
Atmosphere ]
atmosphere (e.g., Argon).[1] moisture.[1]
] Keep in a tightly sealed To prevent exposure to air and
Container ) ]
container. moisture.
) Store in a dry, well-ventilated To prevent moisture absorption
Location
area. and ensure safety.

. ) To protect from light-induced
Light Store in a dark place. )
degradation.

) Store away from incompatible To prevent hazardous
Separation ] )
materials. reactions.

Handling and Safety Precautions

Due to the hazardous nature of these compounds, proper handling procedures are crucial. The
following workflow outlines the recommended steps for safe handling.
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Safe Handling Workflow for 1,3-Dihaloacetones
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Caption: A workflow for the safe handling of 1,3-dihaloacetones.
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Experimental Protocols

A common method for the synthesis of 1,3-dibromoacetone is through the direct bromination of
acetone.

o Materials: Acetone, bromine, water, glacial acetic acid.
e Procedure:
o Prepare a mixture of acetone, water, and glacial acetic acid in a reaction vessel.
o Slowly add bromine dropwise to the mixture while maintaining the temperature at 70°C.

o After the reaction is complete, the product can be isolated and purified by fractional
distillation.[8]

Another approach involves a halogen exchange reaction from 1,3-dichloroacetone with lithium
bromide, which can achieve a high isolated yield.[1]

1,3-Dichloroacetone can be synthesized by the oxidation of 1,3-dichloro-2-propanol.
o Materials: 1,3-dichloro-2-propanol, sodium dichromate, water, sulfuric acid.
e Procedure:

o A mixture of 1,3-dichloro-2-propanol, sodium dichromate, and water is prepared in a flask
equipped with a stirrer.

o A solution of sulfuric acid is added dropwise to the mixture while stirring at a controlled
temperature (e.g., 23-27°C) for several hours.

o The resulting 1,3-dichloroacetone can be isolated and purified. This method has been
reported to yield up to 79.6%.

While specific stability testing protocols for these compounds are not readily available in the
public domain, a general forced degradation study can be performed to assess their stability
under various stress conditions.
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o Objective: To identify potential degradation products and pathways, and to determine the
intrinsic stability of the compound.

e Procedure:
o Sample Preparation: Prepare solutions of the compound in a suitable solvent.

o Stress Conditions: Expose the samples to various stress conditions, including:

Acidic Hydrolysis: Treat with an acid (e.g., HCI) at elevated temperatures.
» Basic Hydrolysis: Treat with a base (e.g., NaOH) at elevated temperatures.

» Oxidative Degradation: Treat with an oxidizing agent (e.g., H202) at room temperature
or elevated temperatures.

» Thermal Degradation: Heat the solid compound or a solution at a high temperature.
» Photodegradation: Expose a solution to UV light.

o Analysis: Analyze the stressed samples at various time points using a stability-indicating
analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV
or mass spectrometric detector, to quantify the remaining parent compound and detect
any degradation products.

o Data Evaluation: Evaluate the extent of degradation under each condition to understand
the stability profile of the compound.

Logical Relationships in Stability and Storage

The following diagram illustrates the key factors influencing the stability of 1,3-dihaloacetones
and the corresponding mitigation strategies through proper storage and handling.
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Factors Influencing Stability and Mitigation Strategies
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Caption: Key factors affecting stability and their mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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